Cas no 1190312-40-3 (3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine)

• Product Name: 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine
• CAS No: 1190312-40-3
• MF: C₈H₇IN₂
• MW: 258.059053659439
• CID: 2113661
• PubChem ID: 53412720
• Update Time: 2025-06-10

3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine
• SCHEMBL1984578
• 3-IODO-7-METHYL-4-AZAINDOLE
• IDSWTOXKAOXKTI-UHFFFAOYSA-N
• DA-23508
• 1190312-40-3
• DTXSID10696610
• WLZ3303

• MDL： MFCD12963133
• Inchi： 1S/C8H7IN2/c1-5-2-3-10-8-6(9)4-11-7(5)8/h2-4,11H,1H3
• InChI Key： IDSWTOXKAOXKTI-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=NC=CC=2C

Computed Properties

• Exact Mass: 257.96540g/mol
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine

Introduction to 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine (CAS No. 1190312-40-3)

3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 1190312-40-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its pharmacological significance. The presence of an iodine substituent at the 3-position and a methyl group at the 7-position enhances its utility as a key intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The pyrrolopyridine scaffold is a privileged structure in drug discovery, exhibiting a diverse range of biological activities due to its ability to mimic natural product cores and interact with various biological targets. Specifically, 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine has been extensively explored in the synthesis of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. Its unique electronic properties, conferred by the iodine atom and the conjugated system, make it an attractive building block for constructing more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrrolopyridine derivatives. One notable area of interest is the use of such compounds in oncology. Studies have demonstrated that 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine can serve as a precursor for designing molecules that inhibit kinases and other enzymes overexpressed in cancer cells. The iodine atom at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the introduction of diverse substituents that can fine-tune binding affinity and selectivity.

Furthermore, the compound has shown promise in the development of agents targeting neurological disorders. Pyrrolopyridines have been implicated in modulating neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The methyl group at the 7-position provides a handle for further derivatization, allowing chemists to explore structural variations that may enhance binding to specific neuronal receptors.

The synthesis of 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation and alkylation steps. The iodination step is particularly crucial, as it introduces the reactive site necessary for subsequent cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent publications highlight the utility of 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with moderate affinity. These fragments can then be optimized through iterative chemical modifications to produce lead compounds. The structural flexibility offered by 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine makes it an ideal candidate for generating diverse chemical libraries suitable for fragment screening.

In addition to its role as an intermediate in drug development, 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine has found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a component in organic electronic devices. The conjugated system and electron-withdrawing nature of the iodine substituent contribute to its unique electronic properties, making it valuable for designing materials with tailored optoelectronic characteristics.

The growing interest in 3-iodo-7-methyl-1H-Pyrrolo[3,2-b]pyridine underscores its importance as a versatile building block in modern chemistry. As research continues to uncover new biological activities and synthetic applications, this compound is poised to remain at the forefront of pharmaceutical innovation. The combination of its structural features and reactivity makes it an indispensable tool for chemists striving to develop next-generation therapeutics.